(Methylsulfonyl)-carbamic acid ethyl ester

• CAS RN: 49671-33-2
• Molecular Formula: C4H9NO4S
• Molecular Weight: 167.19 g/mol
• IUPAC Name: ethyl N-methylsulfonylcarbamate
• InChI: InChI=1S/C4H9NO4S/c1-3-9-4(6)5-10(2,7)8/h3H2,1-2H3,(H,5,6)
• InChI Key: GRCNBRDIKVKQFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NS(=O)(=O)C

Description

(Methylsulfonyl)-carbamic acid ethyl ester is a useful research compound. Its molecular formula is C4H9NO4S and its molecular weight is 167.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methanesulfonamide (1.0 g, 11 mmol), triethylamine (1.9 mL, 14 mmol), and DMAP (0.13 g, 1.1 mmol) in DCM (20 mL) cooled in an ice-water bath was added ethyl carbonochloridate (1.1 mL, 12 mmol) dropwise via a syringe under an argon atmosphere. The mixture was allowed to warm up to rt overnight. The reaction mixture was concentrated, and the residue obtained was dissolved in EtOAc (100 mL). The solution was washed with 1 N HCl (20 mL) and brine, and dried over MgSO4. The mixture was filtered and concentrated to give compound 12a as a yellow oil. 1H-NMR (400 MHz, CDCl3) δ (ppm): 7.86 (br. s., 1H), 4.28 (q, J=7.25 Hz, 2H), 3.30 (s, 3H), 1.33 (t, J=7.25 Hz, 3H).